N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide

• IUPAC Name: N-[2-methyl-3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C20H15N3O2/c1-13-15(20-23-18-17(25-20)11-6-12-21-18)9-5-10-16(13)22-19(24)14-7-3-2-4-8-14/h2-12H,1H3,(H,22,24)
• InChI Key: HLYBRJCFLMDZSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C2=CC=CC=C2)C3=NC4=C(O3)C=CC=N4
• Molecular Formula: C20H15N3O2
• DSSTOX Substance ID: DTXSID701199560
• Molecular Weight: 329.4 g/mol
• CAS RN: 328907-89-7

Description

N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide, also known as GSK-3β inhibitor, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has been found to be a potent inhibitor of glycogen synthase kinase-3β (GSK-3β), which is a key enzyme involved in several cellular processes, including cell differentiation, proliferation, and apoptosis. The inhibition of GSK-3β has been shown to have potential therapeutic benefits in various diseases, such as Alzheimer's disease, diabetes, and cancer.

Mechanism of Action

N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide inhibits N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamideβ by binding to the ATP-binding site of the enzyme. This binding prevents the phosphorylation of several downstream targets of N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamideβ, including tau protein, β-catenin, and glycogen synthase. The inhibition of N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamideβ has been shown to have potential therapeutic benefits in various diseases, such as Alzheimer's disease, diabetes, and cancer.
Biochemical and Physiological Effects
The inhibition of N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamideβ by N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has several biochemical and physiological effects. It has been shown to reduce the production of amyloid-β peptides in Alzheimer's disease, improve insulin sensitivity in diabetes, and inhibit the growth of cancer cells. Additionally, it has been found to have neuroprotective effects in various models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has several advantages for lab experiments. It is a potent and selective inhibitor of N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamideβ, which makes it a valuable tool for studying the role of N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamideβ in various cellular processes. However, its potential toxicity and off-target effects must be carefully considered when designing experiments.

Future Directions

There are several future directions for the research on N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide. One potential direction is the development of more potent and selective N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamideβ inhibitors for therapeutic applications. Another direction is the investigation of the role of N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamideβ in other diseases, such as neurodegenerative diseases and inflammatory disorders. Additionally, the potential toxicity and off-target effects of N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamideβ inhibitors must be further investigated to ensure their safety for clinical use.

Synthesis Methods

The synthesis of N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide involves several steps, starting from the reaction of 2-amino-3-methylpyridine with ethyl acetoacetate to form 2-ethyl-3-methylpyridine-4,5-dicarboxylic acid ethyl ester. This compound is then converted to 2-ethyl-3-methylpyridine-4,5-dicarboxylic acid hydrazide, which undergoes cyclization with glyoxal to form the oxazole ring. The resulting compound is then reacted with 4-chlorobenzoyl chloride to form N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide.

Scientific Research Applications

N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been extensively studied for its potential therapeutic applications. It has been found to be a potent inhibitor of N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamideβ, which is a key enzyme involved in several cellular processes. The inhibition of N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamideβ has been shown to have potential therapeutic benefits in various diseases, such as Alzheimer's disease, diabetes, and cancer.